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Compound of Interest

Compound Name: WBC100

Cat. No.: B10861043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural and chemical

properties of WBC100, a potent and selective c-Myc degrader. The information is intended for

researchers, scientists, and professionals involved in drug development and cancer research.

Structural and Physicochemical Properties
WBC100, also known as 14-D-Valine-TPL, is a derivative of the natural product triptolide. Its

chemical structure is characterized by the addition of a D-valine ester at the C14 position of the

triptolide core. This modification enhances its water solubility and pharmacological properties.
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Property Value

Chemical Name

(6aS,7aR,8R,8aS,9aS,9bS,10aS,10bS)-8a-

isopropyl-10b-methyl-3-oxo-

1,2,3,5,5b,6,6a,8,8a,9a,9b,10b-

dodecahydrotris(oxireno)

[2',3':4b,5;2'',3'':6,7;2''',3''':8a,9]phenanthro[1,2-

c]furan-8-yl L-valinate

Synonyms 14-D-Valine-TPL

Molecular Formula C₂₅H₃₃NO₇

Molecular Weight 459.53 g/mol

CAS Number 2095780-08-6

Appearance White to off-white solid

Purity ≥99.5% (as determined by HPLC)[1]

Solubility
- DMSO: 100 mg/mL (217.61 mM) - Water-

soluble at acidic pH (<5.0)[1]

Storage (Solid) -20°C for 3 years, 4°C for 2 years[2]

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month[2]
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Biological Activity and Mechanism of Action
WBC100 is a potent, selective, and orally active "molecular glue" that induces the degradation

of the oncoprotein c-Myc.[2] It exhibits significant antitumor activity in preclinical models of

cancers with c-Myc overexpression.

In Vitro Activity: IC₅₀ Values
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The half-maximal inhibitory concentration (IC₅₀) of WBC100 has been determined in various

cancer cell lines and normal cell lines. The data demonstrates a preferential killing of cancer

cells that overexpress c-Myc.[1][2]

Cell Line Cell Type c-Myc Expression IC₅₀ (nM)

MOLM-13
Acute Myeloid

Leukemia
High 16

H9 T-cell Lymphoma High 17

Mia-paca2
Pancreatic Ductal

Adenocarcinoma
High 61

L02 Normal Human Liver Low 2205

MRC-5 Normal Human Lung Low 151

WI38 Normal Human Lung Low 570

Mechanism of Action: c-Myc Degradation Pathway
WBC100 functions as a molecular glue, bringing together the E3 ubiquitin ligase CHIP and the

transcription factor c-Myc. This proximity facilitates the ubiquitination of c-Myc, marking it for

degradation by the 26S proteasome. This targeted degradation leads to the suppression of c-

Myc-driven cell proliferation and induces apoptosis in cancer cells. WBC100 specifically targets

the nuclear localization signal 1 (NLS1)–Basic–nuclear localization signal 2 (NLS2) region of

the c-Myc protein.[3]
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WBC100-mediated c-Myc degradation pathway.
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Experimental Protocols
This section outlines generalized protocols for key experiments used to characterize the activity

of WBC100.

Synthesis of WBC100 (Generalized)
The synthesis of WBC100 involves the esterification of the C14-hydroxyl group of triptolide with

a protected D-valine, followed by deprotection. The following is a representative protocol based

on the general methods described in patent US10238623B2.[4]

Protection of D-valine: The amino group of D-valine is protected with a suitable protecting

group (e.g., Boc, Cbz) to prevent side reactions.

Esterification: Triptolide is reacted with the protected D-valine in the presence of a coupling

agent (e.g., DCC, EDC) and a catalyst (e.g., DMAP) in an appropriate aprotic solvent (e.g.,

dichloromethane, DMF). The reaction mixture is stirred at room temperature until completion.

Work-up and Purification: The reaction mixture is quenched, and the product is extracted

with an organic solvent. The organic layer is washed, dried, and concentrated. The crude

product is purified by column chromatography to yield the protected WBC100.

Deprotection: The protecting group is removed from the D-valine moiety under appropriate

conditions (e.g., acidic conditions for Boc group) to yield the final product, WBC100.

Final Purification: The final product is further purified by recrystallization or chromatography

to achieve high purity.

Cell Viability (MTT) Assay
This assay is used to determine the cytotoxic effects of WBC100 on cancer cells.

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with serial dilutions of WBC100 and a vehicle control

(e.g., DMSO) for 72 hours.
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MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C, allowing

viable cells to reduce the MTT to formazan crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based buffer) to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value.

Western Blot Analysis for c-Myc Degradation
This method is used to quantify the levels of c-Myc protein in cells following treatment with

WBC100.

Cell Lysis: Treat cells with various concentrations of WBC100 for a specified time (e.g., 24

hours). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the cell lysates using a BCA

assay.

SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-

polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for c-

Myc overnight at 4°C. A loading control antibody (e.g., GAPDH, β-actin) should also be used.

Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated

secondary antibody for 1 hour at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

substrate and an imaging system.
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Densitometry Analysis: Quantify the band intensities to determine the relative levels of c-Myc

protein.

Co-Immunoprecipitation (Co-IP) for Protein Interactions
This technique is used to confirm the interaction between c-Myc and the E3 ligase CHIP in the

presence of WBC100.

Cell Treatment and Lysis: Treat cells with WBC100 and a proteasome inhibitor (to prevent

degradation of the complex). Lyse the cells in a non-denaturing lysis buffer.

Pre-clearing: Incubate the cell lysate with protein A/G beads to reduce non-specific binding.

Immunoprecipitation: Incubate the pre-cleared lysate with an antibody against c-Myc or CHIP

overnight at 4°C.

Complex Capture: Add protein A/G beads to the lysate-antibody mixture to capture the

antibody-protein complexes.

Washing: Wash the beads several times with lysis buffer to remove non-specifically bound

proteins.

Elution: Elute the bound proteins from the beads using an elution buffer or by boiling in SDS-

PAGE sample buffer.

Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies

against c-Myc and CHIP to detect the co-precipitated protein.

Experimental and Logical Workflows
The following diagrams illustrate the logical flow of experiments to characterize a novel c-Myc

degrader like WBC100.
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Logical workflow for the characterization of WBC100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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